6-[(4-acetyl-1,4-diazepan-1-yl)carbonyl]-2-phenylimidazo[1,2-a]pyridine

• IUPAC Name: 1-[4-(2-phenylimidazo[1,2-a]pyridine-6-carbonyl)-1,4-diazepan-1-yl]ethanone
• InChI: InChI=1S/C21H22N4O2/c1-16(26)23-10-5-11-24(13-12-23)21(27)18-8-9-20-22-19(15-25(20)14-18)17-6-3-2-4-7-17/h2-4,6-9,14-15H,5,10-13H2,1H3
• InChI Key: WASMXZRPKQJNAZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCN(CC1)C(=O)C2=CN3C=C(N=C3C=C2)C4=CC=CC=C4
• Molecular Formula: C21H22N4O2
• Molecular Weight: 362.4 g/mol

Description

Synthesis Analysis

The synthesis of related imidazo[1,2-a]pyridine compounds typically involves multistep chemical reactions. One key step in synthesizing such compounds is the selective C-acylation of 2-aminoimidazo[1,2-a]pyridine, which has been successfully applied to produce a new family of azaheterocycle-fused [1,3]diazepines with high purity and yields ranging from 17-66% (Masurier et al., 2012). Another approach involves the use of l-phenylalanine triflate as an organocatalyst for the synthesis of trisubstituted hexahydroimidazo[1,2-a]pyridine and 1,4-diazepane derivatives, demonstrating the versatility of catalysts in promoting these reactions with excellent yields (Jiang et al., 2017).

Molecular Structure Analysis

The structural features of imidazo[1,2-a]pyridine derivatives are crucial for their chemical and biological properties. The molecular structure of such compounds often involves complex arrangements of nitrogen and carbon atoms, leading to unique chemical behaviors. Advanced techniques such as X-ray crystallography and NMR spectroscopy are typically employed to elucidate these structures, providing insights into the molecular configurations and potential interaction sites for further chemical modifications or biological interactions.

Chemical Reactions and Properties

Imidazo[1,2-a]pyridine compounds undergo various chemical reactions, including acylation, annulation, and catalysis, leading to a wide range of derivatives with diverse chemical properties. These reactions are often facilitated by specific catalysts, such as Ru(II) complexes, which have been shown to catalyze the dehydrogenation of primary alcohols to carboxylic acids efficiently (Dai et al., 2017). The reactivity and chemical versatility of these compounds make them valuable building blocks in organic synthesis and potential candidates for various applications in medicinal chemistry and material science.